Cas no 83573-62-0 (1,3-dihydro-5-methyl-6-nitro-2H-Benzimidazol-2-one)
1,3-dihydro-5-methyl-6-nitro-2H-Benzimidazol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dihydro-5-methyl-6-nitro-2H-Benzimidazol-2-one
- 5-methyl-6-nitro-1,3-dihydro-benzimidazol-2-one
- 5-Methyl-6-nitro-1,3-dihydro-benzoimidazol-2-one
- 2H-BENZIMIDAZOL-2-ONE,1,3-DIHYDRO-5-METHYL-6-NITRO
- SCHEMBL1827794
- SCHEMBL2716661
- 2H-Benzimidazol-2-one, 1,3-dihydro-5-methyl-6-nitro-
- AKOS001798825
- 5-Methyl-6-nitro-1H-benzo[d]imidazol-2(3H)-one
- AS-70080
- 5-methyl-6-nitro-1,3-dihydrobenzimidazol-2-one
- 2h-benzimidazol-2-one,1,3-dihydro-5-methyl-6-nitro-
- 83573-62-0
- 6-Methyl-5-nitro-1H-benzo[d]imidazol-2-ol
- 1,3-Dihydro-5-methyl-6-nitro2H-benzimidazol-2-one
- CS-0315566
- FT-0762817
- 5-Methyl-6-nitro-2,3-dihydro-1H-1,3-benzodiazol-2-one
- A10523
- 2H-Benzimidazol-2-one,1,3-dihydro-5-methyl-6-nitro-(9CI)
- DA-41251
-
- MDL: MFCD13705080
- Inchi: 1S/C8H7N3O3/c1-4-2-5-6(10-8(12)9-5)3-7(4)11(13)14/h2-3H,1H3,(H2,9,10,12)
- InChI Key: IPZGIHJVJJXQIK-UHFFFAOYSA-N
- SMILES: O=C1NC2C=C(C(C)=CC=2N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 193.04900
- Monoisotopic Mass: 193.04874109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 87Ų
Experimental Properties
- PSA: 94.47000
- LogP: 1.59600
1,3-dihydro-5-methyl-6-nitro-2H-Benzimidazol-2-one Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,3-dihydro-5-methyl-6-nitro-2H-Benzimidazol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM526018-1g |
5-Methyl-6-nitro-1H-benzo[d]imidazol-2(3H)-one |
83573-62-0 | 95% | 1g |
$910 | 2023-02-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M907072-1g |
5-Methyl-6-nitro-1H-benzo[d]imidazol-2(3H)-one |
83573-62-0 | 95% | 1g |
6,073.20 | 2021-05-17 | |
| eNovation Chemicals LLC | D583185-100mg |
2H-Benzimidazol-2-one,1,3-dihydro-5-methyl-6-nitro-(9CI) |
83573-62-0 | 95% | 100mg |
$266 | 2024-05-24 | |
| eNovation Chemicals LLC | D583185-500mg |
2H-Benzimidazol-2-one,1,3-dihydro-5-methyl-6-nitro-(9CI) |
83573-62-0 | 95% | 500mg |
$769 | 2024-05-24 | |
| 1PlusChem | 1P00G9B5-100mg |
2H-Benzimidazol-2-one,1,3-dihydro-5-methyl-6-nitro-(9CI) |
83573-62-0 | 95% | 100mg |
$176.00 | 2024-04-21 | |
| 1PlusChem | 1P00G9B5-250mg |
2H-Benzimidazol-2-one,1,3-dihydro-5-methyl-6-nitro-(9CI) |
83573-62-0 | 95% | 250mg |
$276.00 | 2024-04-21 | |
| 1PlusChem | 1P00G9B5-1g |
2H-Benzimidazol-2-one,1,3-dihydro-5-methyl-6-nitro-(9CI) |
83573-62-0 | 95% | 1g |
$760.00 | 2024-04-21 | |
| Aaron | AR00G9JH-100mg |
2H-Benzimidazol-2-one,1,3-dihydro-5-methyl-6-nitro-(9CI) |
83573-62-0 | 95% | 100mg |
$148.00 | 2025-01-24 | |
| Aaron | AR00G9JH-250mg |
2H-Benzimidazol-2-one,1,3-dihydro-5-methyl-6-nitro-(9CI) |
83573-62-0 | 95% | 250mg |
$260.00 | 2025-01-24 | |
| Aaron | AR00G9JH-1g |
2H-Benzimidazol-2-one,1,3-dihydro-5-methyl-6-nitro-(9CI) |
83573-62-0 | 95% | 1g |
$779.00 | 2025-01-24 |
1,3-dihydro-5-methyl-6-nitro-2H-Benzimidazol-2-one Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 1,3-dihydro-5-methyl-6-nitro-2H-Benzimidazol-2-one
1,3-Dihydro-5-methyl-6-nitro-2H-Benzimidazol-2-one (CAS No. 83573-62-0): Properties, Applications, and Market Insights
1,3-Dihydro-5-methyl-6-nitro-2H-Benzimidazol-2-one (CAS No. 83573-62-0) is a specialized organic compound belonging to the benzimidazole family. This heterocyclic compound has garnered significant attention in recent years due to its unique chemical properties and versatile applications in pharmaceuticals, agrochemicals, and material science. With the increasing demand for nitrobenzimidazole derivatives, this compound has become a subject of interest for researchers and industry professionals alike.
The molecular structure of 1,3-dihydro-5-methyl-6-nitro-2H-benzimidazol-2-one features a benzimidazole core with a nitro group at the 6-position and a methyl group at the 5-position. This specific substitution pattern contributes to its distinctive electronic properties and reactivity. Recent studies have shown that such nitrogen-containing heterocycles exhibit remarkable potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.
In the pharmaceutical industry, 5-methyl-6-nitrobenzimidazolone derivatives have shown promise as intermediates for the synthesis of bioactive molecules. Researchers are particularly interested in their potential applications in developing treatments for microbial infections and inflammatory conditions. The compound's ability to interact with biological targets makes it a valuable building block in medicinal chemistry.
The agrochemical sector has also shown growing interest in nitro-substituted benzimidazoles like CAS 83573-62-0. These compounds have demonstrated effectiveness as precursors for crop protection agents, particularly in formulations targeting fungal pathogens. With the global push toward sustainable agriculture, the demand for such specialized intermediates is expected to rise significantly in the coming years.
From a synthetic chemistry perspective, 1,3-dihydro-2H-benzimidazol-2-one derivatives offer interesting challenges and opportunities. The nitro group present in this compound provides a handle for further functionalization through reduction or nucleophilic substitution reactions. This versatility makes it a valuable intermediate for creating diverse molecular architectures in organic synthesis.
Material scientists have recently explored applications of nitrobenzimidazole compounds in advanced materials. Their electron-accepting properties make them potential candidates for use in organic electronic devices, including OLEDs and photovoltaic materials. The compound's ability to form stable complexes with various metals also opens possibilities in catalysis and coordination chemistry.
The global market for benzimidazole derivatives like CAS 83573-62-0 has seen steady growth, driven by increasing R&D investments in pharmaceutical and agrochemical sectors. Market analysts project a compound annual growth rate (CAGR) of 5-7% for similar specialty chemicals over the next decade. This growth is particularly pronounced in emerging economies where pharmaceutical manufacturing is expanding rapidly.
Quality control and analytical characterization of 1,3-dihydro-5-methyl-6-nitro-2H-benzimidazol-2-one are critical aspects for industrial applications. Modern analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to ensure purity and consistency. The compound typically appears as a crystalline solid with characteristic spectroscopic signatures that facilitate its identification.
Environmental and safety considerations for handling nitro-substituted heterocycles have become increasingly important in industrial settings. While CAS 83573-62-0 doesn't fall under hazardous material classifications, proper laboratory practices should always be followed when working with this compound. Recent advancements in green chemistry have also explored more sustainable synthetic routes to such molecules.
Future research directions for 5-methyl-6-nitro-2H-benzimidazol-2-one include exploring its potential in asymmetric catalysis and as a ligand in transition metal complexes. The compound's structural features make it an interesting candidate for developing new chiral auxiliaries and catalysts in organic synthesis.
For researchers and procurement specialists searching for "benzimidazole derivatives suppliers" or "nitroheterocycle intermediates," it's important to verify the technical specifications and certificates of analysis when sourcing CAS 83573-62-0. The compound is typically available through specialty chemical distributors with varying purity grades suitable for different applications.
In conclusion, 1,3-dihydro-5-methyl-6-nitro-2H-benzimidazol-2-one represents an important building block in modern chemical research and industrial applications. Its unique structural features and reactivity profile continue to inspire innovations across multiple scientific disciplines. As research into nitrogen-containing heterocycles advances, this compound is likely to find even broader utility in solving contemporary challenges in healthcare, agriculture, and materials science.
83573-62-0 (1,3-dihydro-5-methyl-6-nitro-2H-Benzimidazol-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)